Cas no 1805064-94-1 (3-Fluoro-4-methylpyridine-5-acetonitrile)

• Product Name: 3-Fluoro-4-methylpyridine-5-acetonitrile
• CAS No: 1805064-94-1
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 4906510
• Update Time: 2025-08-03

3-Fluoro-4-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methylpyridine-5-acetonitrile

• Inchi： 1S/C8H7FN2/c1-6-7(2-3-10)4-11-5-8(6)9/h4-5H,2H2,1H3
• InChI Key： HMYMMYMMCWGXPJ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(CC#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoro-4-methylpyridine-5-acetonitrile

3-Fluoro-4-methylpyridine-5-acetonitrile (CAS No. 1805064-94-1): A Versatile Building Block in Modern Chemistry

3-Fluoro-4-methylpyridine-5-acetonitrile (CAS No. 1805064-94-1) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative serves as a valuable chemical intermediate for synthesizing various bioactive molecules. Its unique structural features, combining a fluorine substituent and acetonitrile group on the pyridine ring, make it particularly useful in drug discovery programs.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 3-Fluoro-4-methylpyridine-5-acetonitrile as a sought-after building block. Researchers frequently search for "fluoropyridine synthesis methods" and "pyridine acetonitrile applications," reflecting the compound's relevance in current chemical research. The presence of both fluoro and nitrile groups allows for diverse chemical transformations, making it adaptable to various synthetic pathways.

In pharmaceutical applications, 3-Fluoro-4-methylpyridine-5-acetonitrile serves as a precursor for developing potential therapeutic agents. Its structural motif appears in compounds targeting neurological disorders and metabolic diseases, addressing current healthcare challenges. The compound's pyridine core contributes to improved pharmacokinetic properties, while the fluorine atom enhances binding affinity and metabolic stability - key considerations in modern drug design.

The agrochemical industry also benefits from derivatives of 3-Fluoro-4-methylpyridine-5-acetonitrile, particularly in developing new-generation crop protection agents. With increasing global focus on "sustainable agriculture chemicals" and "eco-friendly pesticides," this compound offers opportunities to create more selective and environmentally benign products. Its heterocyclic structure provides an excellent scaffold for designing molecules with specific biological activities.

From a synthetic chemistry perspective, 3-Fluoro-4-methylpyridine-5-acetonitrile presents interesting challenges and opportunities. Chemists often explore "selective fluorination techniques" and "nitrile group transformations" when working with this compound. Recent advances in catalytic fluorination methods and microwave-assisted synthesis have improved the efficiency of producing such fluorinated heterocycles, making them more accessible for research and development.

The physical and chemical properties of 3-Fluoro-4-methylpyridine-5-acetonitrile contribute to its utility in various applications. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents. Its molecular stability under various conditions makes it suitable for diverse chemical transformations. Researchers particularly value the reactivity of its cyano group, which can be converted into various functional groups including carboxylic acids, amides, and tetrazoles.

In material science applications, derivatives of 3-Fluoro-4-methylpyridine-5-acetonitrile have shown promise in developing advanced materials. The compound's ability to form metal-organic frameworks (MOFs) and its potential in creating functional polymers align with current interests in "smart materials design" and "molecular electronics." These applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

The market for 3-Fluoro-4-methylpyridine-5-acetonitrile has grown steadily, driven by increasing demand from both pharmaceutical and specialty chemical sectors. Industry reports on "fluorochemical market trends" consistently highlight the importance of such fluorinated building blocks. Manufacturers continue to optimize production processes to meet the growing need for high-purity pyridine derivatives in research and industrial applications.

Quality control and analytical characterization of 3-Fluoro-4-methylpyridine-5-acetonitrile remain critical aspects for researchers and suppliers. Advanced techniques like HPLC analysis, mass spectrometry, and NMR spectroscopy ensure the compound meets stringent purity requirements. These quality assurance measures are particularly important when the compound is used in pharmaceutical synthesis, where impurities can significantly impact final product quality.

Looking forward, 3-Fluoro-4-methylpyridine-5-acetonitrile is poised to maintain its importance in chemical research and development. Its combination of fluorine chemistry and heterocyclic properties addresses multiple current challenges in molecular design. As research continues into "targeted drug delivery systems" and "precision agriculture chemicals," this versatile compound will likely find even broader applications across scientific disciplines.